N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea

• IUPAC Name: 1-(4-nitrophenyl)-3-(1-pyridin-4-ylethyl)thiourea
• InChI: InChI=1S/C14H14N4O2S/c1-10(11-6-8-15-9-7-11)16-14(21)17-12-2-4-13(5-3-12)18(19)20/h2-10H,1H3,(H2,16,17,21)
• InChI Key: GPRXKYFTGZBXPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=NC=C1)NC(=S)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol

Description

N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea, also known as Nitrofen, is a chemical compound that has been widely used in scientific research. It is a thiourea derivative that has been used as a herbicide, insecticide, and fungicide. The compound has been found to have a wide range of applications in the field of agriculture and biomedical research.

Mechanism of Action

N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea works by inhibiting the activity of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. This results in an accumulation of acetylcholine in the synaptic cleft, leading to overstimulation of the nervous system. N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea has been found to have a wide range of biochemical and physiological effects. It has been shown to affect the growth and development of plants, as well as the nervous system, cardiovascular system, and immune system in animals. N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea has also been found to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea in lab experiments is its ability to inhibit the activity of acetylcholinesterase, which makes it a useful tool for studying the effects of thiourea derivatives on the nervous system. Another advantage is its antioxidant properties, which may be useful in studying the effects of oxidative stress on various biological systems. One limitation of using N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea in lab experiments is its toxicity, which requires careful handling and disposal.

Future Directions

There are many potential future directions for research on N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea. One area of interest is the development of new thiourea derivatives based on the structure of N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea, which may have improved biological activity and reduced toxicity. Another area of interest is the use of N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea may have potential applications in the field of agriculture, as a herbicide, insecticide, or fungicide. Further research is needed to explore these and other potential applications of N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea.

Scientific Research Applications

N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea has been extensively used in scientific research as a tool for studying the effects of thiourea derivatives on various biological systems. It has been found to have a wide range of applications in the field of agriculture and biomedical research. N-(4-nitrophenyl)-N'-[1-(4-pyridinyl)ethyl]thiourea has been used to study the effects of thiourea derivatives on the growth and development of plants. It has also been used to study the effects of these compounds on the nervous system, cardiovascular system, and immune system.